Cas no 20375-16-0 (Ethyl 3-chloro-2-oxo-3-phenylpropanoate)

• Product Name: Ethyl 3-chloro-2-oxo-3-phenylpropanoate
• CAS No: 20375-16-0
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 1393591
• PubChem ID: 13833360
• Update Time: 2025-10-17

Ethyl 3-chloro-2-oxo-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-chloro-a-oxo-, ethyl ester
• ethyl 3-chloro-2-oxo-3-phenylpropanoate
• Benzenepropanoic acid, beta-chloro-alpha-oxo-, ethyl ester
• 2-Oxo-3-chloro-3-phenylpropanoic acid ethyl ester
• 3-Chloro-2-oxo-3-phenylpropanoic acid ethyl ester
• A908594
• 3-phenyl-3-chloro-2-ketopropionic acid ethyl ester
• SCHEMBL3315040
• ethyl3-chloro-2-oxo-3-phenylpropanoate
• 20375-16-0
• RPGYXWCOHHXPPZ-UHFFFAOYSA-N
• DB-128299
• Ethyl 3-chloro-2-oxo-3-phenylpropanoate

• Inchi： 1S/C11H11ClO3/c1-2-15-11(14)10(13)9(12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： RPGYXWCOHHXPPZ-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OCC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-chloro-2-oxo-3-phenylpropanoate

Recent Advances in the Application of Ethyl 3-chloro-2-oxo-3-phenylpropanoate (CAS: 20375-16-0) in Chemical Biology and Pharmaceutical Research

Ethyl 3-chloro-2-oxo-3-phenylpropanoate (CAS: 20375-16-0) is a key intermediate in organic synthesis and pharmaceutical research, known for its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-chloro-2-oxo-3-phenylpropanoate as a precursor for the synthesis of novel α-ketoamide derivatives, which exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The researchers utilized a multi-step synthetic route, where the chloro and keto functionalities of the compound were strategically employed to introduce diverse pharmacophores. Molecular docking studies revealed that these derivatives bind effectively to the active site of Mpro, suggesting potential for COVID-19 therapeutics development.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of new quinolone antibiotics incorporating Ethyl 3-chloro-2-oxo-3-phenylpropanoate-derived fragments. The modified quinolones showed enhanced activity against multidrug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 2 μg/mL. The study emphasized the importance of the phenylpropanoate moiety in improving membrane permeability and target binding affinity.

Recent advancements in synthetic methodology have also expanded the utility of 20375-16-0. A Nature Communications paper (2024) described a novel photocatalytic decarboxylative coupling reaction using this compound as a radical precursor, enabling efficient C-C bond formation under mild conditions. This green chemistry approach significantly improved the atom economy and reduced waste generation compared to traditional methods, aligning with current trends in sustainable pharmaceutical manufacturing.

From a mechanistic perspective, computational studies published in the Journal of Chemical Information and Modeling (2023) provided new insights into the reactivity of Ethyl 3-chloro-2-oxo-3-phenylpropanoate. Density functional theory (DFT) calculations revealed that the compound's electrophilic character at the 2-position makes it particularly suitable for nucleophilic addition reactions, while the chlorine atom serves as an excellent leaving group in substitution reactions. These findings have important implications for rational drug design using this scaffold.

Looking forward, the unique structural features of Ethyl 3-chloro-2-oxo-3-phenylpropanoate continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging therapeutic targets. The compound's versatility and proven track record in medicinal chemistry suggest it will remain a valuable building block for pharmaceutical research in the coming years.